3-cyclopropyl-5-[(4-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-cyclopropyl-5-[(4-fluorophenyl)methylsulfanyl]-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C13H14FN3S/c1-17-12(10-4-5-10)15-16-13(17)18-8-9-2-6-11(14)7-3-9/h2-3,6-7,10H,4-5,8H2,1H3
• InChI Key: XVQZQJVQYSTAAK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC=C(C=C2)F)C3CC3
• Molecular Formula: C13H14FN3S
• Molecular Weight: 263.34 g/mol

Description

3-cyclopropyl-5-[(4-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. It has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-cyclopropyl-5-[(4-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes or proteins that are essential for the growth and survival of microorganisms or cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been reported to inhibit the growth of various microorganisms and cancer cells. It has also been shown to reduce inflammation and pain in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-cyclopropyl-5-[(4-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole is its broad-spectrum activity against various microorganisms and cancer cells. It is also relatively easy to synthesize and purify. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several potential future directions for the research and development of 3-cyclopropyl-5-[(4-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole. Some of the possible areas of exploration include:
1. Further studies to elucidate the exact mechanism of action of the compound.
2. Investigation of the compound's potential use as an anti-inflammatory and analgesic agent.
3. Development of more efficient and cost-effective synthesis methods for the compound.
4. Exploration of the compound's potential use in combination with other drugs for the treatment of various diseases.
5. Investigation of the compound's potential toxicity and safety profile in animal models.
Conclusion:
In conclusion, this compound is a chemical compound that has shown significant potential in the field of medicinal chemistry. It exhibits broad-spectrum activity against various microorganisms and cancer cells and has been studied for its potential use as an anti-inflammatory and analgesic agent. While there are still many areas of exploration and research to be done, the future looks promising for this compound.

Synthesis Methods

The synthesis of 3-cyclopropyl-5-[(4-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole involves the reaction of 4-fluorobenzyl mercaptan with 3-cyclopropyl-4-methyl-1,2,4-triazole-5-thiol in the presence of a suitable base. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by column chromatography.

Scientific Research Applications

3-cyclopropyl-5-[(4-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole has shown potential applications in the field of medicinal chemistry. It has been reported to exhibit significant antifungal, antibacterial, and antitumor activities. It has also been studied for its potential use as an anti-inflammatory and analgesic agent.